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Compound of Interest

Compound Name: Dimefline

Cat. No.: B1670649

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dimefline is a respiratory stimulant that has been investigated for its potential therapeutic
applications in conditions characterized by respiratory insufficiency. This technical guide
provides a comprehensive overview of the chemical structure, physicochemical properties, and
pharmacological profile of dimefline and its hydrochloride salt. Detailed experimental protocols
for its synthesis and analysis are presented, alongside a depiction of its proposed mechanism
of action through signaling pathway diagrams. This document is intended to serve as a
valuable resource for researchers and professionals engaged in drug discovery and
development.

Chemical Structure and Identification

Dimefline is a synthetic flavonoid derivative. Its chemical structure is characterized by a
flavone backbone with dimethylaminomethyl and methoxy substituents.

Dimefline
e IUPAC Name: 8-[(dimethylamino)methyl]-7-methoxy-3-methyl-2-phenylchromen-4-one[1]
e Chemical Formula: C20H21:NO3[2]

¢ Molecular Weight: 323.39 g/mol [2]
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« CAS Number: 1165-48-6[2][3]

e SMILES: CC1=C(OC2=C(C1=0)C=CC(=C2CN(C)C)OC)C3=CC=CC=C3][1]

Dimefline Hydrochloride

IUPAC Name: 8-[(dimethylamino)methyl]-7-methoxy-3-methyl-2-phenylchromen-4-one
hydrochloride

Chemical Formula: C20H22CINO3[4]

Molecular Weight: 359.85 g/mol [4]

CAS Number: 2740-04-7[4]

SMILES: CC1=C(0C2=C(C1=0)C=CC(=C2CN(C)C)OC)C3=CC=CC=C3.Cl

Physicochemical Properties

A summary of the known physicochemical properties of dimefline and its hydrochloride salt is
presented in the tables below.

ble 1: Physicachemical ies of Dimefli

Property Value Reference
Molecular Weight 323.39 g/mol [2]
Appearance Solid powder [2]

Table 2: Physicochemical Properties of Dimefline
Hydrochloride
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Property Value Reference
Molecular Weight 359.85 g/mol [4]

Melting Point 213-214 °C (decomposes) [1][5]
Solubility Slightly soluble in DMSO and )

Methanol

Pharmacological Properties

Dimefline acts as a respiratory stimulant. Its primary mechanism of action involves the
stimulation of both central and peripheral chemoreceptors, leading to an increased respiratory

drive.

Mechanism of Action

Dimefline's respiratory stimulant effects are believed to be mediated through the following

pathways:

o Central Chemoreceptor Stimulation: Dimefline acts on the respiratory centers in the
brainstem, specifically the medulla oblongata and pons. It is thought to enhance the
sensitivity of central chemoreceptors to changes in arterial carbon dioxide tension (PaCO3)
and pH, leading to an increase in the rate and depth of breathing.[6][7]

o Peripheral Chemoreceptor Stimulation: The drug also appears to sensitize peripheral
chemoreceptors located in the carotid and aortic bodies to changes in blood oxygen (PaOz)
and carbon dioxide levels.[6][7]

o Neurotransmitter Modulation: While the exact molecular targets are not fully elucidated, it is
suggested that dimefline may interact with dopamine and serotonin receptors, which play a
role in modulating the respiratory rhythm.[6]

Pharmacodynamics

The primary pharmacodynamic effect of dimefline is an increase in minute ventilation. This is
achieved through an increase in both tidal volume and respiratory rate.
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Toxicology

Quantitative toxicological data for dimefline is limited in the publicly available literature.
General toxicological studies in rodents have been performed to establish lethal doses. For
instance, one study reported an oral LD50 in rats to be 794.3 mg/kg.

Experimental Protocols
Synthesis of Dimefline

The synthesis of dimefline can be achieved through a Mannich reaction, which involves the
aminoalkylation of an active hydrogen compound. A general procedure is outlined below:

Reaction: Mannich condensation of a suitable flavone precursor with formaldehyde and
dimethylamine.

General Procedure:

A mixture of the precursor 7-methoxy-3-methyl-2-phenylchromen-4-one, dimethylamine
hydrochloride, and paraformaldehyde is prepared in a suitable solvent, such as ethanol.

» A catalytic amount of concentrated hydrochloric acid is added to the mixture.
e The reaction mixture is refluxed for several hours.

 After cooling, the reaction mixture is worked up, which may involve the addition of a non-
polar solvent like acetone to precipitate the product.

e The resulting crystals of dimefline hydrochloride are collected by filtration and can be
recrystallized from a suitable solvent system (e.g., acetone/ethanol) to achieve higher purity.

[8]

High-Performance Liquid Chromatography (HPLC)
Analysis of Dimefline Hydrochloride

A validated HPLC method for the determination of dimefline hydrochloride in pharmaceutical
preparations has been reported.
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Instrumentation:

e High-Performance Liquid Chromatograph with a UV detector.
Chromatographic Conditions:

e Column: C18, 4.6 mm x 250 mm, 5 um patrticle size

» Mobile Phase: A mixture of methanol and water (e.g., 4:1 v/v) with pH adjustment to 7.4
using triethanolamine.[9]

e Flow Rate: 1.0 mL/min
o Detection Wavelength: 220 nm([9]

e Injection Volume: 20 pL

Column Temperature: Ambient
Standard Solution Preparation:
e Prepare a stock solution of dimefline hydrochloride in the mobile phase.

» Prepare a series of working standard solutions by diluting the stock solution with the mobile
phase to achieve concentrations within the linear range of the assay.

Sample Preparation:

o Accurately weigh and transfer a quantity of the powdered sample containing a known
amount of dimefline hydrochloride into a volumetric flask.

e Add a portion of the mobile phase and sonicate to dissolve the drug.
« Dilute to volume with the mobile phase and mix well.
e Filter the solution through a 0.45 pum membrane filter before injection.

Validation Parameters: The method should be validated according to ICH guidelines for
linearity, accuracy, precision, specificity, limit of detection (LOD), and limit of quantitation (LOQ).
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Proposed Mechanism of Action of Dimefline
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Caption: Proposed mechanism of dimefline as a respiratory stimulant.

Experimental Workflow for HPLC Analysis of Dimefline
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Caption: General workflow for the HPLC analysis of dimefline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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